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Compound of Interest

Compound Name: 7-Chloro-1-methoxynaphthalene

CAS No.: 91063-80-8

Cat. No.: B11901935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety, handling, and

physicochemical properties of 7-chloro-1-methoxynaphthalene. As a dedicated Safety Data

Sheet (SDS) for this specific compound is not readily available in the public domain, this

document synthesizes information from suppliers and extrapolates data from structurally similar

compounds to provide a robust safety and handling framework. All extrapolated information is

clearly identified, and sources are meticulously referenced to ensure scientific integrity.

Chemical Identity and Physicochemical Properties
7-Chloro-1-methoxynaphthalene is a substituted naphthalene derivative. The presence of

both a chloro and a methoxy group on the naphthalene ring influences its reactivity and

physical properties. The methoxy group is electron-donating, which can activate the ring

towards certain electrophilic substitutions, while the chloro group is electron-withdrawing.

Table 1: Physicochemical Properties of 7-Chloro-1-methoxynaphthalene and Related

Compounds
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Property
7-Chloro-1-
methoxynaphthale
ne

1-
Methoxynaphthale
ne (Analogue)

2-
Methoxynaphthale
ne (Analogue)

CAS Number 91063-80-8[1] 2216-69-5[2] 93-04-9

Molecular Formula C₁₁H₉ClO[1] C₁₁H₁₀O C₁₁H₁₀O

Molecular Weight 192.64 g/mol [1] 158.20 g/mol 158.20 g/mol

Appearance
Not explicitly stated;

likely a solid or liquid
Liquid[2]

White to very pale

yellow crystalline

powder[3]

Melting Point Data not available 5 °C 73 °C[3]

Boiling Point Data not available
135-137 °C @ 12

mmHg
274 °C[3]

Solubility Data not available Insoluble in water Insoluble in water

Density Data not available 1.09 g/mL at 25 °C Data not available

Hazard Identification and Toxicological Profile
Specific toxicological data for 7-chloro-1-methoxynaphthalene is not available. Therefore, the

hazard profile is inferred from related chlorinated and methoxylated naphthalene compounds.

General Hazards (Inferred):

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.

Aquatic Toxicity: Likely to be toxic to aquatic life with long-lasting effects.
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It is important to note that the toxicological properties of this specific compound have not been

fully investigated.[2] Therefore, it should be handled with the utmost care, assuming it to be

hazardous.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

The following protocols are based on best practices for handling similar chemical compounds.

Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted before handling this compound to determine the

appropriate level of control measures.
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Risk Assessment

Control Measures

Personal Protective Equipment (PPE)

Handle 7-Chloro-1-methoxynaphthalene

Assess potential for aerosol/dust generation

Work in a certified chemical fume hood

High potential

Ensure good general ventilation

Low potential

Wear chemical-resistant gloves (e.g., nitrile)

Wear chemical safety goggles

Wear a lab coat

Click to download full resolution via product page

Caption: Recommended PPE and engineering controls workflow.

Experimental Protocol for Safe Handling:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available.
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Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the compound slowly to the solvent to

avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any potentially contaminated

surfaces. Dispose of contaminated gloves and other disposable PPE in accordance with

institutional guidelines.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Store locked up to prevent unauthorized access.[4]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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First Aid Measures

Spill Response

Chemical Exposure Eye Contact Skin Contact Inhalation Ingestion

Immediately flush with water for at least 15 minutes

Remove contaminated clothing and wash skin with soap and water

Move to fresh air and seek medical attention

Do NOT induce vomiting. Seek immediate medical attention.

Chemical Spill Minor Spill Major Spill

Absorb with inert material and dispose of as hazardous waste

Evacuate the area and contact emergency services

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 7-Chloro-1-
methoxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11901935#safety-data-sheet-sds-for-7-chloro-1-
methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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